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Compound of Interest

Compound Name: 12-Hydroxy-6-epi-albrassitriol

CAS No.: 178330-78-4

Cat. No.: B161858

Get Quote

Content Type: Technical Comparison & Experimental Guide Subject: Structural and Functional

Divergence of Brassica Metabolites

Executive Summary
12-Hydroxy-6-epi-albrassitriol (12-HEA) is a specific hydroxylated derivative of albrassitriol, a

sesquiterpenoid often associated with fungal metabolism (Aspergillus) and stress responses in

Brassica crops. Unlike Brassinolide (BL), which acts as a potent growth-promoting hormone via

the BRI1 receptor, 12-HEA functions primarily within the realm of chemical defense

(phytoalexins) and microbial antagonism.

Researchers investigating "brassinosteroid-like" activity in 12-HEA will find it inactive in

standard elongation assays but potentially active in pathogen resistance assays, highlighting a

divergence from growth regulation to immunomodulation.
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Feature
12-Hydroxy-6-epi-

albrassitriol
Brassinolide (Standard BR)

Chemical Class
Drimane Sesquiterpenoid

(C15)
Polyhydroxylated Steroid (C28)

Core Skeleton Bicyclic (A/B rings only) Tetracyclic (A/B/C/D rings)

Primary Function Antimicrobial / Phytoalexin Cell Elongation / Division

Receptor Target
Non-BRI1 (Likely Membrane

Disruption)

BRI1 (Leucine-Rich Repeat

Kinase)

Solubility
Moderate (Polarity from -OH

groups)
Low (Lipophilic)

Key Bioassay
Fungal Inhibition Zone

(Antifungal)

Rice Lamina Inclination

(Growth)

Molecular Architecture & SAR Analysis
Structural Divergence
The confusion between these compounds often stems from the "Brassica" nomenclature and

the presence of multiple hydroxyl groups (polyols). However, the Structure-Activity Relationship

(SAR) dictates their distinct fates.

Brassinolide (BL): Requires a rigid tetracyclic steroid backbone with a specific side chain at

C-17 and a 6,7-lactone or 6-oxo group in the B-ring for high-affinity binding to the BRI1

receptor island domain.

12-Hydroxy-6-epi-albrassitriol (12-HEA): Possesses a flexible bicyclic drimane skeleton.

The "6-epi" designation indicates a stereochemical inversion at the C6 position relative to the

parent albrassitriol. The "12-hydroxy" adds polarity, likely enhancing its solubility in the

aqueous cytosol or fungal media, but it lacks the side chain required to lock into the BRI1

hydrophobic groove.
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The following diagram illustrates the divergent pathways of these two molecules within a plant

cell.
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Caption: Figure 1. Divergent signaling fates. BL activates the BRI1 nuclear pathway for growth,

while 12-HEA acts as a direct antimicrobial agent, failing to activate BRI1 due to lack of a

steroidal side chain.

Experimental Protocols: Validating Activity
To confirm the identity and activity of 12-HEA versus a Brassinosteroid, you must employ a

Differential Bioassay Workflow. A standard BR assay (Rice Lamina) will yield a negative result

for 12-HEA, serving as a negative control validation.

Protocol A: Rice Lamina Inclination Test (The "Gold
Standard" for BRs)
Use this to prove 12-HEA is NOT a growth promoter.

Objective: Quantify the angle of lamina bending, which is strictly proportional to BR

concentration.
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Seed Preparation: Sterilize rice seeds (Oryza sativa, dwarf variety preferred) and soak for

24h at 25°C. Germinate in water for 48h.

Selection: Select uniform seedlings. Excise the second leaf lamina segments (approx. 2 cm)

containing the lamina joint.

Treatment:

Group A (Negative Control): Distilled water.

Group B (Positive Control): 24-Epibrassinolide (EBL) at 10 ng/mL.

Group C (Test): 12-Hydroxy-6-epi-albrassitriol at 10 ng/mL, 100 ng/mL, and 1000

ng/mL.

Incubation: Float segments on test solutions in petri dishes for 48h at 29°C in darkness.

Measurement: Measure the angle between the lamina and the sheath.

Expected Result: EBL induces >90° bending. 12-HEA should show angles comparable to

water (<30°), confirming lack of BR activity.

Protocol B: Antifungal Inhibition Assay (The "Target" for
Albrassitriol)
Use this to demonstrate the actual utility of 12-HEA.

Objective: Assess efficacy against Alternaria brassicicola (common Brassica pathogen).

Culture: Grow A. brassicicola on Potato Dextrose Agar (PDA) for 7 days. Harvest spores

(10^5 spores/mL).

Plate Prep: Mix spores into molten PDA (45°C) and pour plates.

Well Diffusion: Punch 5mm wells into the solidified agar.

Loading:
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Load 20 µL of 12-HEA (dissolved in 5% DMSO) at concentrations: 10, 50, 100 µM.

Control: 5% DMSO only.

Incubation: Incubate at 25°C for 48-72 hours.

Analysis: Measure the diameter of the "Zone of Inhibition" (clear ring) around the well.

Expected Result: 12-HEA should exhibit a dose-dependent inhibition zone, validating its

role as a phytoalexin/antifungal metabolite.

Synthesis & Stability Data
For drug development professionals considering 12-HEA as a lead compound:

Synthesis Route: 12-HEA is typically synthesized from (+)-Larixol (a labdane diterpenoid) via

oxidative degradation (Norrish type II reaction) to form the drimane skeleton, followed by

stereoselective reduction.

Stability:

12-HEA: The C6-hydroxyl and C12-hydroxyl groups make it susceptible to dehydration

under acidic conditions. It is stable in neutral aqueous buffers for 24h.

Brassinosteroids:[1][2][3][4][5] Highly sensitive to metabolic deactivation

(hydroxylation/glycosylation) in planta but chemically stable as dry powders.

Solubility Profile:

12-HEA is significantly more water-soluble than Brassinolide due to the lower carbon

count (C15 vs C28) and high oxygen-to-carbon ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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